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Compound Focus: Tetramisole Hydrochloride

CAS No.: 5086-74-8

Cat. No.: S545048

What We Know About Tetramisole HCI

Tetramisole Hydrochloride is an anthelmintic and immunomodulating agent, with the (S)-(-)-enantiomer
known as Levamisole [1]. Some basic physicochemical data is available, primarily its solubility in various

solvents, which can offer initial clues about its behavior [2].

Property Description / Value

CAS No. 5086-74-8 [2]

Formula C({11)H{12})N(_{2}S-HCI [2]
Molecular Weight 240.75 g/mol [2]

Solubility in Water 41 mg/mL (170.3 mM) at 25°C [2]
Solubility in DMSO Insoluble [2]

Solubility in Ethanol Insoluble [2]

Proposed Experimental Workflow
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To systematically determine the stability of Tetramisole HCIl, you can adapt the following fluorometric
method, which was originally developed for its quantification. The workflow below outlines the key stages

of such a stability study.
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Detailed Experimental Protocol

This protocol is adapted from a published spectrofluorimetric method for determining L-Tetramisole [1].

e 1. Preparation of Solutions
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o Stock Solution of Tetramisole HCI (100 pg/mL): Dissolve an accurately weighed 10 mg
guantity of Tetramisole HCI reference standard in distilled water. Transfer this to a 100 mL
volumetric flask and dilute to the mark with water [1].

o Felumin Dye Solution (0.1% wilv): Dissolve 100 mg of Felumin (2,4,5,7-tetraiodo-fluorescein)
in 100 mL of distilled water.

o Buffer Solutions: Prepare a series of buffer solutions (e.g., Britton-Robinson buffer, Teorell-
Stenhagen buffer, or Mcllvaine buffer) to cover the desired pH range for your stability study
(e.g., pH 2.0t0 12.0) [1].

e 2. Forced Degradation and Sampling

o Setup: Prepare a series of test tubes containing a fixed, optimal volume of the Felumin dye
solution in Britton-Robinson buffer at pH 3.5 [1]. Alternatively, use the different buffer solutions
you prepared to cover various pH conditions.

o Stress: Add a known volume of the Tetramisole HCI stock solution to each tube. The original
method used a linear range of 0.1 to 1.7 pg/mL for quantification [1].

o Incubation: Allow the reaction to proceed at room temperature. The formation of an ion-
association complex is typically instantaneous [1].

o Control: Prepare a blank solution simultaneously, containing all reagents except Tetramisole
HCI.

¢ 3. Fluorometric Measurement

o Instrument Settings: Use a spectrofluorometer. The original method measured the quenching
of Felumin's fluorescence at an emission wavelength (Aem) of 557.5 nm, with an excitation
wavelength (Aex) of 516 nm [1].

o Procedure: Measure the fluorescence intensity of both the test samples and the blank against
the solvent blank. The decrease in fluorescence (quenching) is proportional to the
concentration of the drug that has formed a complex. A significant change in the quenching
effect over time under different pH conditions would indicate degradation of the drug.

Frequently Asked Questions

e What analytical techniques can be used to study Tetramisole HCI stability? Besides the
fluorometric method described, other techniques documented in the literature include High-
Performance Liquid Chromatography (HPLC) for quantifying Tetramisole HCI alone or in

combination with other drugs, and extractive spectrophotometric methods [1].
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e Where can I find high-quality, accessible color palettes for presenting my stability data? For
creating accessible data visualizations, consider using Color Brewer, which includes palettes limited
to "colorblind safe" options. To ensure your charts are readable, all graphics should achieve a

minimum 3:1 contrast ratio with adjacent colors, as per WCAG guidelines [3] [4].

¢ The search results do not have the specific stability data I need. What should I do? The stability
of a drug under various pH conditions is a critical parameter that is often determined through targeted

experimental studies. I recommend:

o Consulting Pharmacopeias: Official compendia like the United States (USP), British (BP), or
European Pharmacopoeia (Ph. Eur.) may contain some stability information for Tetramisole
Hydrochloride, as the drug is official in these publications [1].

o Performing a Deeper Literature Search: Search for "forced degradation studies of
levamisole/tetramisole” or "effect of pH on tetramisole hydrochloride stability" in specialized
scientific databases (e.g., SciFinder, Reaxys, PubMed).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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